Cas no 477855-35-9 (N'-[(4E)-1-Methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]butanehydrazide)

• Product Name: N'-[(4E)-1-Methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]butanehydrazide
• CAS No: 477855-35-9
• MF: C₁₁H₁₅N₃O₃S₂
• MW: 301.385099649429
• CID: 5742536
• PubChem ID: 6860895
• Update Time: 2023-11-10

N'-[(4E)-1-Methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]butanehydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]butanehydrazide
• SMR000338142
• 477855-35-9
• N'-(1-Methyl-2,2-dioxido-1H-thieno[3,2-c][1,2]thiazin-4(3H)-ylidene)butyrohydrazide
• N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]butanohydrazide
• MLS000755274
• CHEMBL3195100
• N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]butanamide
• 11N-325S
• AKOS005078586
• N'-[(4E)-1-Methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]butanehydrazide

• Inchi： 1S/C11H15N3O3S2/c1-3-4-10(15)13-12-8-7-19(16,17)14(2)9-5-6-18-11(8)9/h5-6H,3-4,7H2,1-2H3,(H,13,15)/b12-8+
• InChI Key： LJNBBKASNFOQDL-XYOKQWHBSA-N
• SMILES： S1(C/C(/C2=C(C=CS2)N1C)=N\NC(CCC)=O)(=O)=O

Computed Properties

• Exact Mass: 301.05548370g/mol
• Monoisotopic Mass: 301.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų